N-(4-amino-2-methylphenyl)-3-chlorobenzamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-3-chlorobenzamide
• InChI: InChI=1S/C14H13ClN2O/c1-9-7-12(16)5-6-13(9)17-14(18)10-3-2-4-11(15)8-10/h2-8H,16H2,1H3,(H,17,18)
• InChI Key: QVSNGOMGEVBCBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol

Description

N-(4-amino-2-methylphenyl)-3-chlorobenzamide (AMCB) is a synthetic compound with a wide range of applications in the fields of medicine, science, and industry. It is a white crystalline powder with a melting point of 165-167°C and a molecular weight of 290.71 g/mol. AMCB is a versatile molecule that can be used for a variety of purposes, including as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a chemical agent in the production of polymers and other materials.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of N-(4-amino-2-methylphenyl)-3-chlorobenzamide derivatives often involves multi-step chemical processes, including reactions such as chlorination, ammonolysis, and condensation. These processes have been optimized to improve yields and purity of the compounds. For example, the synthesis of related compounds has demonstrated the capacity of these derivatives for efficient production and their potential as intermediates for further chemical reactions (Zhang De-jun, 2006).

Biological Activity and Potential Therapeutic Applications

N-(4-amino-2-methylphenyl)-3-chlorobenzamide derivatives have been investigated for their biological activities, with several studies highlighting their antitumor, antimicrobial, and anticonvulsant properties. For instance, novel 2-(4-aminophenyl)benzothiazoles, closely related to the compound , have shown highly selective and potent antitumor properties in vitro and in vivo (T. Bradshaw et al., 2002). These findings suggest a promising avenue for the development of new therapeutic agents based on this chemical scaffold.